C.I. Disperse red 54

C.I. Disperse Red 54 (CAS 6657-37-0) is a high-performance monoazo disperse dye primarily procured for the high-temperature, high-pressure coloration of hydrophobic synthetic fibers, including polyester, poly(lactic acid) (PLA), and spandex blends[1]. Characterized by a stable electron arrangement and a lack of ionizing groups, this compound is engineered for deep-shade exhaustion and exceptional leveling properties in industrial dyehouses [2]. In procurement contexts, it serves as a critical baseline material for achieving vibrant scarlet hues, offering a highly specific thermodynamic solubility profile, alkali stability up to pH 7, and robust sublimation fastness, making it a highly reliable active colorant in both conventional aqueous exhaust dyeing and advanced high-temperature processing systems [1].

Substituting C.I. Disperse Red 54 with generic monoazo alternatives (such as basic Disperse Red 1) or structurally distinct anthraquinone-based reds (like Disperse Red 60) frequently leads to critical failures in high-temperature processability and shade reproducibility [1]. Generic substitutes often lack the specific temperature-dependent solubility profile required for continuous deep-shade buildup at elevated temperatures (>120°C), resulting in premature fiber saturation and unlevel dyeing on variable-tension fabrics [2]. Furthermore, lower-tier alternatives typically exhibit poor alkali stability and inferior sublimation fastness during high-heat post-processing (e.g., thermosol treatments at 180°C–210°C), which causes color migration, cross-staining on blended fabrics, and ultimate batch rejection in demanding industrial textile manufacturing [1].

Temperature-Dependent Adsorption Thermodynamics on PLA/Polyester

A critical differentiator for C.I. Disperse Red 54 is its thermodynamic behavior at elevated temperatures. While standard disperse dyes like C.I. Disperse Blue 165 follow a strict Langmuir adsorption isotherm across all temperatures—indicating a hard saturation limit on the fiber surface—Disperse Red 54 transitions from Langmuir adsorption at 110°C to Nernst-type partitioning at 120°C and 130°C [1]. This shift, driven by its temperature-dependent solubility profile, allows the dye to continuously partition into the amorphous regions of the fiber without premature saturation, enabling the achievement of exceptionally deep shades that are thermodynamically impossible with strictly Langmuir-limited dyes[1].

Buyers formulating deep-shade recipes for PLA or polyester must select this dye to avoid the color-depth ceilings associated with Langmuir-limited generic dyes.

High-Temperature Sublimation and Wash Fastness

In industrial post-processing, thermal stability is a primary procurement metric. C.I. Disperse Red 54 demonstrates superior dry heat (sublimation) fastness, maintaining a rating of 4 at 180°C, and retains an excellent wash fastness rating of 5 at both 60°C and 95°C[1]. When compared to lower-molecular-weight monoazo baseline dyes, Disperse Red 54's specific molecular weight (415.83 g/mol) and cyanoethyl/acetoxyethyl substitution pattern prevent premature volatilization during heat setting [1]. This ensures that the dye remains fixed within the fiber matrix, preventing the cross-staining of adjacent fibers during high-temperature laundering or ironing.

Ensures batch reproducibility and prevents costly fabric rejections due to color bleeding during high-heat finishing or consumer laundering.

Migration Behavior and Stripeness Coverage

Achieving uniform coloration on densely woven or variable-tension synthetic fabrics requires exceptional dye migration. C.I. Disperse Red 54 is quantitatively rated as having 'very good' to 'excellent' migration behavior and stripeness coverage [1]. In direct application testing, it achieves a migration index of 4 (on a standard 1-5 scale) and a stripeness coverage rating of 1 (excellent) [1]. This performance significantly outpaces basic disperse reds, which often suffer from poor migration (rating 2-3), leading to visible bands or uneven shade distribution on microfibers. The controlled exhaustion rate of Disperse Red 54 minimizes the need for excessive leveling agents, streamlining chemical procurement.

Reduces the defect rate in textile manufacturing by ensuring uniform color distribution even on challenging ultrafine or variable-tension fabrics.

Alkali Stability and pH Formulation Tolerance

Traditional disperse dyes are highly sensitive to alkaline hydrolysis, requiring strict pH control (pH 4.0–4.5) to prevent shade destruction. C.I. Disperse Red 54 exhibits notable alkali stability, maintaining its structural integrity and color yield up to a pH of 7.0 [1]. This expanded pH tolerance is highly advantageous when formulating one-bath dyeing processes for polyester/cellulosic blends, where reactive dyes (which require higher pH) are used simultaneously [1]. The ability of Disperse Red 54 to withstand neutral conditions without significant loss of color strength compared to alkali-sensitive comparators makes it a highly versatile precursor for complex, multi-fiber operations.

Allows procurement teams to source a single red disperse dye compatible with broader, more efficient one-bath dyeing protocols for mixed fabrics.

Deep-Shade Coloration of Poly(lactic acid) (PLA) and Polyester

Leveraging its Nernst-type partitioning at temperatures above 120°C, this dye is the preferred choice for achieving saturated, dark scarlet hues on hydrophobic fibers without hitting early surface saturation limits [1].

High-Temperature Thermosol and Heat-Setting Processes

Due to its excellent sublimation fastness (rating 4 at 180°C), it is highly recommended for fabrics that undergo rigorous dry-heat finishing, preventing color migration and cross-staining on blended materials [2].

One-Bath Dyeing of Polyester/Cellulosic Blends

Its verified alkali stability up to pH 7 allows it to be used in mixed dye baths alongside reactive dyes, streamlining production workflows and reducing water and energy consumption in multi-fiber dyehouses[2].

Dyeing of Ultrafine and Variable-Tension Microfibers

With its superior migration behavior (index 4) and excellent stripeness coverage (rating 1), it is the specific colorant of choice for high-end synthetic textiles where visual uniformity and defect-free leveling are critical [2].